3-(4-chlorophenyl)-N-cyclopropylacrylamide

• IUPAC Name: (E)-3-(4-chlorophenyl)-N-cyclopropylprop-2-enamide
• InChI: InChI=1S/C12H12ClNO/c13-10-4-1-9(2-5-10)3-8-12(15)14-11-6-7-11/h1-5,8,11H,6-7H2,(H,14,15)/b8-3+
• InChI Key: RAQMJTXZWPGVRT-FPYGCLRLSA-N
• Canonical SMILES: C1CC1NC(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1CC1NC(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClNO
• Molecular Weight: 221.68 g/mol

Description

3-(4-chlorophenyl)-N-cyclopropylacrylamide, also known as CPP-ACP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in dental and medical research. CPP-ACP is a white crystalline powder that is soluble in water and is commonly used in laboratory experiments to study its mechanism of action and physiological effects.

Mechanism of Action

3-(4-chlorophenyl)-N-cyclopropylacrylamide works by binding to calcium and phosphate ions in the saliva and forming a protective layer on the tooth enamel. This layer helps to prevent the demineralization of the enamel and promotes the remineralization process, which can help to prevent tooth decay.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-chlorophenyl)-N-cyclopropylacrylamide can increase the concentration of calcium and phosphate ions in the saliva, which can help to promote the remineralization of tooth enamel. It has also been shown to inhibit the growth of bacteria that are commonly associated with tooth decay.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-chlorophenyl)-N-cyclopropylacrylamide in laboratory experiments is its ability to promote the remineralization of tooth enamel, which can help to prevent tooth decay. However, one limitation of using 3-(4-chlorophenyl)-N-cyclopropylacrylamide is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(4-chlorophenyl)-N-cyclopropylacrylamide, including its potential use in the development of new dental treatments and its potential use in cancer research. Further studies are needed to fully understand the mechanism of action of 3-(4-chlorophenyl)-N-cyclopropylacrylamide and its potential applications in various fields of research.

Synthesis Methods

3-(4-chlorophenyl)-N-cyclopropylacrylamide can be synthesized using various methods, including the reaction of 4-chloroaniline with cyclopropylamine followed by the addition of acryloyl chloride. Another method involves the reaction of 4-chloroaniline with cyclopropyl isocyanate followed by the addition of acrylic acid.

Scientific Research Applications

3-(4-chlorophenyl)-N-cyclopropylacrylamide has been extensively studied for its potential applications in dentistry, including its ability to remineralize tooth enamel and prevent tooth decay. It has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.